Cas no 106-11-6 (Diethylene glycol monostearate)

• Product Name: Diethylene glycol monostearate
• CAS No: 106-11-6
• MF: C₂₂H₄₄O₄
• MW: 372.582367897034
• MDL: MFCD00045992
• CID: 81862
• PubChem ID: 7788
• Update Time: 2025-06-10

Diethylene glycol monostearate Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxyethoxy)ethyl stearate, pure
• DEGMS
• Diethylene Glycol Monostearate
• PEG-2 Stearate
• 2-(2-hydroxyethoxy)ethyl octadecanoate
• DIETHYLENE GLYCOL DISTEARATE (DGD)
• Polyethylene Glycol Monostearate (2E.O.)
• 2-(2-hydroxyethoxy)ethyl stearate
• 2-(2-Stearoyloxy-aethoxy)-aethanol
• 2-(2-stearoyloxy-ethoxy)-ethanol
• Aqua Cera
• Cerasynt
• Cerasynt special
• Clindrol SDG
• Diethylene glycol stearate
• diethylenglycol monostearate
• Diglycol monostearate
• Emcol ETS
• Glyco stearin
• POLYETHYLENE GLYCOL MONOSTEARATE
• stearic acid, 2-(2-hydroxyethoxy)ethyl ester
• MYRJ 52
• nonex411
• usafke-8
• Emcol CAD
• aquacera
• emcolets
• Promul 5080
• Nonex 411
• DIGLYCOL STEARATE
• Atlas G 2146
• USAF KE-8
• Octadecanoic acid, 2-(2-hydroxyethoxy)ethyl ester
• Emcol CAD (VAN)
• Diethylene glycol sesquistearate
• Diethylene glycol, monoester with stearic acid
• SCHEMBL42804
• UNII-94YQ11Y95F
• Diethylene glycol, monostearate
• NSC404230
• A11869
• DTXSID4041862
• WLN: Q2OV15
• NSC-404230
• EINECS 203-363-5
• Emcol DS-50 CAD
• Q27271713
• TWG3GKC3M9
• DB-040678
• NSC 404230
• Octadecanoic acid,2-(2-hydroxyethoxy)ethyl ester
• AI3-00977
• 94YQ11Y95F
• 106-11-6
• 2-(2-Hydroxyethoxy)ethyl stearate #
• BRN 1800568
• starbld0009643
• NS00013946
• Diethylene glycol monostearate

• MDL： MFCD00045992
• Inchi： 1S/C22H44O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(24)26-21-20-25-19-18-23/h23H,2-21H2,1H3
• InChI Key： PWVUXRBUUYZMKM-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OCCOCCO)=O

Computed Properties

• Exact Mass: 372.32400
• Monoisotopic Mass: 372.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 22
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.7
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Liquid
• Density: 0.9622 (rough estimate)
• Melting Point: No data available
• Boiling Point: 422.01°C (rough estimate)
• Flash Point: 147.3°C
• Refractive Index: 1.4433 (estimate)
• PSA: 55.76000
• LogP: 5.80000
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Diethylene glycol monostearate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：MD0907300
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Diethylene glycol monostearate

Recent Advances in the Application of Diethylene Glycol Monostearate (CAS: 106-11-6) in Chemical Biomedicine

Diethylene glycol monostearate (DGMS, CAS: 106-11-6), a nonionic surfactant and emulsifier, has garnered significant attention in the field of chemical biomedicine due to its versatile applications in drug delivery systems, pharmaceutical formulations, and biomedical materials. Recent studies have explored its potential in enhancing the solubility and bioavailability of poorly water-soluble drugs, as well as its role in stabilizing emulsions and nanoparticles. This research brief synthesizes the latest findings on DGMS, highlighting its molecular mechanisms, applications, and future prospects in biomedicine.

One of the most notable advancements in DGMS research is its incorporation into nanostructured lipid carriers (NLCs) and solid lipid nanoparticles (SLNs). A 2023 study published in the Journal of Controlled Release demonstrated that DGMS-based SLNs significantly improved the encapsulation efficiency and sustained release of hydrophobic anticancer drugs, such as paclitaxel. The study attributed this enhancement to the amphiphilic nature of DGMS, which facilitates the formation of stable lipid matrices with high drug-loading capacity. Furthermore, DGMS was found to reduce particle aggregation, thereby improving the colloidal stability of the nanoparticles.

In addition to drug delivery, DGMS has been investigated for its role in topical and transdermal formulations. A recent clinical trial reported in the International Journal of Pharmaceutics (2024) evaluated the efficacy of DGMS-containing creams for the treatment of dermatological conditions, such as eczema and psoriasis. The results indicated that DGMS not only enhanced the permeation of active ingredients through the stratum corneum but also provided a moisturizing effect, reducing skin irritation. These findings underscore the potential of DGMS as a multifunctional excipient in dermatological therapeutics.

Another emerging application of DGMS is in the development of biocompatible coatings for medical devices. Researchers at the University of Cambridge have pioneered the use of DGMS-based coatings to prevent biofilm formation on catheters and implants. Their work, published in Biomaterials Science (2023), revealed that DGMS coatings exhibited strong antimicrobial properties while maintaining excellent biocompatibility. This dual functionality positions DGMS as a promising candidate for addressing the persistent challenge of device-related infections in clinical settings.

Despite these advancements, challenges remain in the large-scale production and regulatory approval of DGMS-based formulations. Variability in the purity of DGMS (CAS: 106-11-6) and its potential toxicity at high concentrations necessitate rigorous quality control and safety assessments. Future research directions include optimizing synthesis protocols to ensure batch-to-batch consistency and conducting long-term toxicity studies to validate its safety profile. Collaborative efforts between academia and industry will be crucial to translating these innovations from the lab to the clinic.

In conclusion, Diethylene glycol monostearate (CAS: 106-11-6) represents a versatile and promising material in chemical biomedicine, with applications ranging from drug delivery to medical device coatings. Continued research and development efforts are expected to unlock its full potential, paving the way for novel therapeutic strategies and improved patient outcomes.